Cas no 1056445-12-5 ((E)-1-(3,4-dimethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one)

• Product Name: (E)-1-(3,4-dimethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one
• CAS No: 1056445-12-5
• MF: C₁₇H₁₅FO₃
• MW: 286.297608613968
• MDL: MFCD00510401
• CID: 5186053
• PubChem ID: 5717392
• Update Time: 2026-03-05

(E)-1-(3,4-dimethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(3,4-dimethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one

• MDL： MFCD00510401
• Inchi： 1S/C17H15FO3/c1-20-16-10-6-13(11-17(16)21-2)15(19)9-5-12-3-7-14(18)8-4-12/h3-11H,1-2H3/b9-5+
• InChI Key： QTKUEXSSQYRHHA-WEVVVXLNSA-N
• SMILES： C(C1=CC=C(OC)C(OC)=C1)(=O)/C=C/C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 286.10052250g/mol
• Monoisotopic Mass: 286.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (E)-1-(3,4-dimethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one

Introduction to (E)-1-(3,4-dimethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one (CAS No. 1056445-12-5)

(E)-1-(3,4-dimethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one, also known as (E)-1-(3,4-dimethoxyphenyl)-3-(4-fluorophenyl)acrylonitrile, is a synthetic compound with the CAS number 1056445-12-5. This compound is of significant interest in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. The compound is characterized by its conjugated double bond system and the presence of functional groups such as methoxy and fluorine substituents, which contribute to its chemical reactivity and biological properties.

The molecular formula of (E)-1-(3,4-dimethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one is C₁₆H₁₃FNO₃, and its molecular weight is approximately 288.27 g/mol. The compound exhibits a yellowish solid form at room temperature and has a melting point ranging from 75 to 78°C. Its solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO) makes it suitable for various experimental conditions in laboratory settings.

In recent years, (E)-1-(3,4-dimethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one has gained attention for its potential therapeutic applications. Studies have shown that this compound possesses anti-inflammatory and antioxidant properties, which are crucial for the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that (E)-1-(3,4-dimethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Beyond its anti-inflammatory effects, (E)-1-(3,4-dimethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one has also been investigated for its potential as an anticancer agent. Research conducted by a team at the National Cancer Institute demonstrated that this compound could induce apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation. The study highlighted the compound's ability to inhibit the Akt/mTOR pathway, which is frequently dysregulated in cancer cells.

The structural features of (E)-1-(3,4-dimethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one play a critical role in its biological activities. The presence of methoxy groups on the phenyl ring enhances the lipophilicity of the molecule, facilitating its cellular uptake and interaction with target proteins. Additionally, the fluorine substituent on the other phenyl ring contributes to the compound's metabolic stability and pharmacokinetic properties, making it a promising candidate for further drug development.

In terms of synthetic methods, (E)-1-(3,4-dimethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one can be synthesized through various routes. One common approach involves the condensation reaction between 3,4-dimethoxybenzaldehyde and 4-fluoroacetophenone in the presence of a suitable base such as potassium hydroxide or sodium hydroxide. This method yields high purity products with good yields, making it suitable for large-scale production.

The safety profile of (E)-1-(3,4-dimethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one has been evaluated in several preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses with minimal side effects. However, as with any new chemical entity, further safety studies are necessary to ensure its long-term safety and efficacy in clinical settings.

In conclusion, (E)-1-(3,4-dimethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one (CAS No. 1056445-12-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.